Cas no 13583-92-1 (6-Chloro-2-Methylimidazo1,2-APyridine)

• Product Name: 6-Chloro-2-Methylimidazo1,2-APyridine
• CAS No: 13583-92-1
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD09991806
• CID: 900900
• PubChem ID: 14422403
• Update Time: 2025-10-21

6-Chloro-2-Methylimidazo1,2-APyridine Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-METHYL IMIDAZO(1,2) PYRIDINE
• 6-Chloro-2-methylimidazo[1,2-a]pyridine
• 6-Chlor-2-methyl-imidazo[1,2-a]pyridin
• 6-chloro-2-methyl-imidazo[1,2-a]pyridine
• UKRORGSYN-BB BBV-2064806
• IMIDAZO[1,2-A]PYRIDINE, 6-CHLORO-2-METHYL-
• 13583-92-1
• TS-02243
• AKOS008981585
• CS-0099649
• EN300-155554
• MFCD09991806
• SCHEMBL433724
• DTXSID50560104
• 6-Chloro-2-Methylimidazo1,2-APyridine

• MDL： MFCD09991806
• Inchi： 1S/C8H7ClN2/c1-6-4-11-5-7(9)2-3-8(11)10-6/h2-5H,1H3
• InChI Key： QPDRZNBSRWKRPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C)=CN2C=1

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 2.29610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Chloro-2-Methylimidazo1,2-APyridine

6-Chloro-2-Methylimidazo[1,2-a]Pyridine: A Comprehensive Overview

6-Chloro-2-Methylimidazo[1,2-a]Pyridine, also known by its CAS number 13583-92-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazo[1,2-a]pyridine family, which is a class of nitrogen-containing heterocycles with unique electronic properties and diverse biological activities. Recent studies have highlighted its potential applications in drug discovery and materials science.

The molecular structure of 6-Chloro-2-Methylimidazo[1,2-a]Pyridine consists of a fused bicyclic system comprising an imidazole ring and a pyridine ring. The presence of a chlorine atom at the 6-position and a methyl group at the 2-position introduces steric and electronic effects that influence its reactivity and biological interactions. These substituents also play a crucial role in modulating the compound's solubility, stability, and bioavailability.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 6-Chloro-2-Methylimidazo[1,2-a]Pyridine. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly advantageous for scaling up production to meet the growing demand for this compound in research and development settings.

In terms of pharmacological applications, 6-Chloro-2-Methylimidazo[1,2-a]Pyridine has shown promise as a lead compound for developing novel therapeutic agents. Studies conducted in 2023 demonstrated its potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are implicated in various diseases such as inflammation, pain, and neurodegenerative disorders. Its ability to selectively bind to these receptors without causing significant off-target effects makes it an attractive candidate for drug development.

Beyond pharmacology, this compound has also found applications in materials science. Research published in 2023 explored its use as a building block for constructing advanced materials with tailored electronic properties. For instance, incorporating 6-Chloro-2-Methylimidazo[1,2-a]Pyridine into polymer frameworks has been shown to enhance conductivity and stability under harsh conditions. These findings open new avenues for its application in electronic devices and energy storage systems.

The environmental impact of synthesizing and using 6-Chloro-2-Methylimidazo[1,2-a]Pyridine has also been a topic of recent research. Studies have focused on developing eco-friendly synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with the growing global emphasis on sustainable chemistry practices.

In conclusion, 6-Chloro-2-Methylimidazo[1,2-a]Pyridine, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. As advancements in synthetic methods and understanding of its biological interactions progress, this compound is poised to play an increasingly important role in both medicinal chemistry and materials science.